Cas no 66990-32-7 (10,12-Pentacosadiynoic acid)

• Product Name: 10,12-Pentacosadiynoic acid
• CAS No: 66990-32-7
• MF: C₂₅H₄₂O₂
• MW: 374.599788188934
• MDL: MFCD00041684
• CID: 90356
• PubChem ID: 24887001
• Update Time: 2025-10-28

10,12-Pentacosadiynoic acid Chemical and Physical Properties

Names and Identifiers

• Pentacosa-10,12-diynoic acid
• 10,12-Pentacosadiynoic acid
• 10,12-Pentacosadiyno
• PotassiuM cyanate
• 10,12-Pentacosadiynioic acid
• DA 3261
• 10,12-Pentacosadiynoicacid
• ZPUDRBWHCWYMQS-UHFFFAOYSA-N
• SBB009109
• TRA0006307
• OR52161
• AK117005
• AX8055680
• P1030
• X4736
• SCHEMBL93632
• -;10,12-Pentacosadiynoic acid
• AMY3274
• 66990-32-7
• FT-0607183
• C25H42O2
• 10,12-Pentacosadiynoic acid, >=97.0% (HPLC)
• A867355
• D92058
• MFCD00041684
• Z56760628
• DTXSID20337082
• AKOS001016092
• AS-59405
• 10-12-Pentacosadiynoic acid
• PCDA cpd
• DTXCID10288170
• 10, 12-pentacosadiynoic acid

• MDL： MFCD00041684
• Inchi： 1S/C25H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27/h2-12,17-24H2,1H3,(H,26,27)
• InChI Key： ZPUDRBWHCWYMQS-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCC#CC#CCCCCCCCCCCCC)=O
• BRN： 4189973

Computed Properties

• Exact Mass: 374.31800
• Monoisotopic Mass: 374.318480578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Blue lens powder.
• Density: 0.930±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 62.0 to 65.0 deg-C
• Boiling Point: 522.5°C at 760 mmHg
• Flash Point: 246.9°C
• Refractive Index: 1.485
• Solubility: Insuluble (7.1E-6 g/L) (25 ºC),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 37.30000
• LogP: 7.50960
• Sensitiveness: Light Sensitive
• Solubility: Insoluble in water

10,12-Pentacosadiynoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C(BD55680)
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 10,12-Pentacosadiynoic acid

10,12-Pentacosadiynoic Acid (CAS No. 66990-32-7): A Comprehensive Overview

10,12-Pentacosadiynoic acid (CAS No. 66990-32-7) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This polyynic fatty acid, characterized by its conjugated diynyl groups, has been the subject of numerous studies due to its potential applications in various scientific and medical domains. In this article, we will delve into the chemical structure, physical properties, and recent advancements in the research and applications of 10,12-pentacosadiynoic acid.

Chemical Structure and Physical Properties

10,12-Pentacosadiynoic acid is a long-chain fatty acid with a molecular formula of C₂₅H₄₄O₂. The compound features a conjugated diynyl system at the 10th and 12th carbon positions, which imparts unique chemical and physical properties. The presence of these conjugated triple bonds makes 10,12-pentacosadiynoic acid highly reactive and capable of participating in a variety of chemical reactions. Its molecular weight is approximately 376.6 g/mol, and it typically exists as a white crystalline solid at room temperature.

The solubility of 10,12-pentacosadiynoic acid is an important consideration for its use in various applications. It is generally insoluble in water but shows good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). This property facilitates its use in solution-based experiments and formulations.

Biological Activity and Mechanisms of Action

10,12-Pentacosadiynoic acid has been extensively studied for its biological activity, particularly in the context of cellular signaling and membrane dynamics. Recent research has highlighted its ability to modulate lipid rafts and affect the fluidity of cell membranes. These effects are attributed to the unique structure of the compound, which allows it to interact with lipid bilayers in a specific manner.

A study published in the Journal of Biological Chemistry demonstrated that 10,12-pentacosadiynoic acid can disrupt lipid rafts in cell membranes, leading to altered signaling pathways involved in inflammation and immune responses. This finding has significant implications for the development of new therapeutic agents targeting these pathways.

Potential Applications in Medicine and Biotechnology

The unique properties of 10,12-pentacosadiynoic acid have led to its exploration in various medical and biotechnological applications. One promising area is its potential use as an anti-inflammatory agent. In preclinical studies, 10,12-pentacosadiynoic acid has shown efficacy in reducing inflammation in animal models of inflammatory diseases such as arthritis and colitis.

Beyond its anti-inflammatory properties, 10,12-pentacosadiynoic acid has also been investigated for its potential antiviral activity. Research published in Antiviral Research indicated that the compound can inhibit the replication of certain viruses by interfering with their entry into host cells. This makes it a candidate for further development as an antiviral therapeutic.

In addition to its direct biological effects, 10,12-pentacosadiynoic acid has been explored as a component in drug delivery systems. Its ability to modulate membrane properties can be harnessed to enhance the delivery of other therapeutic agents across cell membranes. This approach has shown promise in improving the efficacy and reducing the side effects of existing drugs.

Synthesis and Production Methods

The synthesis of 10,12-pentacosadiynoic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of appropriate alkynes followed by functionalization steps to introduce the carboxylic acid group at the terminal position.

A recent study published in Organic Letters described an efficient synthesis method using palladium-catalyzed cross-coupling reactions. This method offers improved yields and reduced reaction times compared to traditional approaches. The development of such efficient synthesis routes is crucial for scaling up production for commercial applications.

Safety Considerations and Regulatory Status

The safety profile of 10,12-pentacosadiynoic acid is an important consideration for its use in various applications. Extensive toxicological studies have shown that it exhibits low toxicity when used within recommended concentrations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In terms of regulatory status, 10,12-pentacosadiynoic acid is not currently classified as a controlled substance or hazardous material under international regulations. However, it is important for researchers and manufacturers to comply with local regulations regarding chemical safety and environmental impact.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 10,12-pentacosadiynoic acid continues to uncover new insights into its biological activity and potential applications. As more studies are conducted, it is likely that additional therapeutic uses will be identified. The development of more efficient synthesis methods will also play a crucial role in making this compound more accessible for large-scale applications.

In conclusion, 10,12-pentacosadiynoic acid (CAS No. 66990-32-7) is a fascinating compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure endows it with valuable biological properties that make it an attractive candidate for further research and development.